4-(2-methyl-1H-imidazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-(2-methylimidazol-1-yl)-6-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H18F3N7/c1-13-22-4-5-28(13)17-10-16(24-12-25-17)27-8-6-26(7-9-27)15-3-2-14(11-23-15)18(19,20)21/h2-5,10-12H,6-9H2,1H3
• InChI Key: PDYMYGWUHAFXAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC(=NC=N2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C18H18F3N7
• Molecular Weight: 389.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazole ring, a pyrimidine ring, a piperazine ring, and a trifluoromethyl group. It is likely to be used as an intermediate in the synthesis of more complex molecules, possibly for pharmaceutical applications.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate precursors under controlled conditions. For instance, the imidazole ring could be formed through a Van Leusen Imidazole Synthesis, which involves the reaction of a tosylmethyl isocyanide (TosMIC) reagent with an aldehyde.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques such as X-ray crystallography. The structure is likely to be influenced by the presence of the various functional groups and their arrangement within the molecule.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite diverse, depending on the specific functional groups present in the molecule. For example, the imidazole ring can participate in a variety of reactions, including nucleophilic substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely. For example, the melting point, boiling point, and solubility would depend on the specific functional groups present in the molecule.

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their interaction with multiple biological targets .

Safety and Hazards

The safety and hazards associated with similar compounds would depend on their specific chemical structures. Some may be harmful if swallowed or cause eye irritation. Proper safety precautions should be taken when handling these compounds.

Future Directions

The future directions for research on similar compounds could involve exploring their potential applications in various fields, such as pharmaceuticals and materials science. Further studies could also focus on improving their synthesis and understanding their mechanisms of action.